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molecular formula C8H7BrN2O3 B1612194 N-(2-Bromo-5-nitrophenyl)acetamide CAS No. 90221-50-4

N-(2-Bromo-5-nitrophenyl)acetamide

Cat. No. B1612194
CAS RN: 90221-50-4
M. Wt: 259.06 g/mol
InChI Key: RTSTZQRSWJGBNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07935819B2

Procedure details

2.8 g of 2-bromo-5-nitroaniline are dissolved in 18 mL of acetic anhydride in a microwave oven reactor. After hermetically closing the reactor and reacting for one hour at 60° C. under microwave irradiation, the solid is filtered off and then washed with three times 10 mL of diethyl ether and dried to give 3 g of N-(2-bromo-5-nitrophenyl)acetamide in the form of a beige-coloured solid, the characteristics of which are as follows:
Name
2-bromo-5-nitroaniline
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
18 mL
Type
reactant
Reaction Step One
Name
N-(2-bromo-5-nitrophenyl)acetamide

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:8]=[CH:7][C:6]([N+:9]([O-:11])=[O:10])=[CH:5][C:3]=1[NH2:4].[C:12](OC(=O)C)(=[O:14])[CH3:13]>>[Br:1][C:2]1[CH:8]=[CH:7][C:6]([N+:9]([O-:11])=[O:10])=[CH:5][C:3]=1[NH:4][C:12](=[O:14])[CH3:13]

Inputs

Step One
Name
2-bromo-5-nitroaniline
Quantity
2.8 g
Type
reactant
Smiles
BrC1=C(N)C=C(C=C1)[N+](=O)[O-]
Name
acetic anhydride
Quantity
18 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacting for one hour at 60° C. under microwave irradiation
Duration
1 h
FILTRATION
Type
FILTRATION
Details
the solid is filtered off
WASH
Type
WASH
Details
washed with three times 10 mL of diethyl ether
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
N-(2-bromo-5-nitrophenyl)acetamide
Type
product
Smiles
BrC1=C(C=C(C=C1)[N+](=O)[O-])NC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.